Cas no 1214334-37-8 (2-(Difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene)

• Product Name: 2-(Difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene
• CAS No: 1214334-37-8
• MF: C₈H₄F₆
• MW: 214.107783317566
• MDL: MFCD14698647
• CID: 1068742
• PubChem ID: 46311774
• Update Time: 2025-11-02

2-(Difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene
• 1214334-37-8
• CS-0338671
• MFCD14698647
• 2-(Difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene stabilized over potassium carbonate
• SY265680
• AKOS005258278
• DTXSID90673323

• MDL： MFCD14698647
• Inchi： 1S/C8H4F6/c9-6-2-1-4(8(12,13)14)3-5(6)7(10)11/h1-3,7H
• InChI Key： UNTBPZRWGKUXOU-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)(F)F)=CC=1C(F)F

Computed Properties

• Exact Mass: 214.02171910g/mol
• Monoisotopic Mass: 214.02171910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(Difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene

Comprehensive Guide to 2-(Difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene (CAS No. 1214334-37-8)

2-(Difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene (CAS No. 1214334-37-8) is a fluorinated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structure, featuring multiple fluorine substituents, makes it a valuable intermediate in organic synthesis. This article explores its properties, synthesis, applications, and market trends while addressing common questions from researchers and industry professionals.

The molecular formula of 2-(Difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene is C8H4F6, with a molecular weight of 214.11 g/mol. Its fluorine-rich structure contributes to high thermal stability, chemical resistance, and lipophilicity—properties highly sought after in medicinal chemistry and material science. Recent studies highlight its role in developing next-generation pharmaceuticals, particularly in kinase inhibitors and antiviral agents.

In agrochemical applications, CAS 1214334-37-8 serves as a key building block for novel pesticides and herbicides. The difluoromethyl and trifluoromethyl groups enhance bioactivity and environmental persistence, making it valuable for crop protection formulations. Industry reports indicate growing demand for such fluorinated intermediates due to their efficiency in low-dose applications.

The synthesis of 2-(Difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene typically involves multi-step fluorination processes. Modern approaches focus on green chemistry principles, utilizing catalytic fluorination methods to reduce waste and improve atom economy. Researchers frequently search for "efficient synthesis of polyfluorinated benzenes" or "sustainable fluorination techniques," reflecting industry priorities.

Material scientists value this compound for developing fluorinated polymers with exceptional dielectric properties and chemical resistance. Its incorporation into specialty coatings and electronic materials addresses market needs for high-performance solutions in extreme environments. The compound's thermal stability (decomposition temperature >300°C) makes it suitable for aerospace and automotive applications.

From a commercial perspective, CAS 1214334-37-8 has seen steady market growth, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. Quality standards for this material typically require ≥98% purity, with HPLC and GC-MS being common analytical methods. Current research focuses on improving scale-up processes to meet industrial demand while maintaining cost efficiency.

Environmental considerations surrounding fluorinated organic compounds have prompted investigations into biodegradation pathways. While 2-(Difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene demonstrates moderate persistence, recent studies explore microbial degradation methods—a topic frequently queried in scientific databases. Regulatory compliance varies by region, with most jurisdictions requiring standard chemical safety protocols.

Future applications may include energy storage materials and liquid crystal formulations, as evidenced by patent filings in these areas. The compound's ability to modify electronic properties makes it promising for organic electronics. Industry analysts predict continued innovation around this versatile fluorinated building block, particularly in sustainable chemistry applications.

For researchers working with 1214334-37-8, proper handling includes standard organic laboratory precautions. While not classified as hazardous under most systems, its fluorine content warrants attention to potential reactivity. Storage recommendations typically suggest inert atmospheres and protection from moisture to maintain stability.

The scientific community continues to explore derivatives of 2-(Difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene, with particular interest in chiral variants for asymmetric synthesis. This aligns with broader trends in precision chemistry and targeted drug design. Analytical challenges, such as NMR characterization of polyfluorinated aromatics, remain active research areas.

In summary, CAS 1214334-37-8 represents an important fluorinated intermediate with diverse applications across multiple industries. Its unique combination of chemical stability and structural versatility ensures ongoing relevance in advanced chemical development. As synthetic methods evolve and application areas expand, this compound will likely maintain its position as a valuable tool for chemical innovation.